molecular formula C9H13ClN2O2S B8462745 3-Amino-3-(4-chlorophenyl)propane-1-sulfonamide

3-Amino-3-(4-chlorophenyl)propane-1-sulfonamide

Cat. No.: B8462745
M. Wt: 248.73 g/mol
InChI Key: ZRRSOAZPQBUANS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-3-(4-chlorophenyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C9H13ClN2O2S and its molecular weight is 248.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13ClN2O2S

Molecular Weight

248.73 g/mol

IUPAC Name

3-amino-3-(4-chlorophenyl)propane-1-sulfonamide

InChI

InChI=1S/C9H13ClN2O2S/c10-8-3-1-7(2-4-8)9(11)5-6-15(12,13)14/h1-4,9H,5-6,11H2,(H2,12,13,14)

InChI Key

ZRRSOAZPQBUANS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CCS(=O)(=O)N)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrogen chloride (4M in dioxan, 1.0 mL, 4.00 mmol) was added to tert-butyl 1-(4-chlorophenyl)-3-sulfamoylpropylcarbamate (Intermediate 103) (38 mg, 0.11 mmol) in a mixture of DCM (5 mL) and methanol (2 mL) at 22° C. The resulting solution was stirred at 22° C. for 24 hours. The mixture was evaporated to dryness and the residue was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 30% (2M NH3 in MeOH) in DCM and pure fractions were evaporated to dryness to afford 3-amino-3-(4-chlorophenyl)propane-1-sulfonamide (20.00 mg, 73.8%) as a colourless gum.
Quantity
1 mL
Type
reactant
Reaction Step One
Name
tert-butyl 1-(4-chlorophenyl)-3-sulfamoylpropylcarbamate
Quantity
38 mg
Type
reactant
Reaction Step One
Name
Intermediate 103
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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